Cas no 1804894-81-2 (Ethyl 5-cyano-2-difluoromethoxy-3-ethylphenylacetate)

• Product Name: Ethyl 5-cyano-2-difluoromethoxy-3-ethylphenylacetate
• CAS No: 1804894-81-2
• MF: C₁₄H₁₅F₂NO₃
• MW: 283.270611047745
• CID: 5011267
• Update Time: 2025-10-18

Ethyl 5-cyano-2-difluoromethoxy-3-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-2-difluoromethoxy-3-ethylphenylacetate

• Inchi： 1S/C14H15F2NO3/c1-3-10-5-9(8-17)6-11(7-12(18)19-4-2)13(10)20-14(15)16/h5-6,14H,3-4,7H2,1-2H3
• InChI Key： UKGNOUMFSVTJPM-UHFFFAOYSA-N
• SMILES： FC(OC1C(=CC(C#N)=CC=1CC)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 367
• XLogP3: 3.5
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 5-cyano-2-difluoromethoxy-3-ethylphenylacetate

Research Brief on Ethyl 5-cyano-2-difluoromethoxy-3-ethylphenylacetate (CAS: 1804894-81-2)

Ethyl 5-cyano-2-difluoromethoxy-3-ethylphenylacetate (CAS: 1804894-81-2) is a novel chemical entity that has recently gained attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique difluoromethoxy and cyano functional groups, has shown promising pharmacological properties in preliminary studies. The current research landscape suggests potential applications in the development of new therapeutic agents, particularly in the areas of inflammation and metabolic disorders.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its stability and reactivity profile. The difluoromethoxy group, known for its ability to enhance metabolic stability and membrane permeability, makes this compound particularly interesting for pharmaceutical applications. Researchers have employed advanced spectroscopic techniques including NMR and mass spectrometry to confirm the structure and purity of the synthesized compound.

In pharmacological evaluations, Ethyl 5-cyano-2-difluoromethoxy-3-ethylphenylacetate has demonstrated significant activity in various in vitro assays. Preliminary results indicate potential inhibitory effects on key enzymes involved in inflammatory pathways, suggesting possible applications in the treatment of chronic inflammatory conditions. The compound's unique structural features appear to contribute to its selective binding properties, as evidenced by molecular docking studies with target proteins.

The metabolic profile of this compound has been investigated using liver microsome assays, revealing favorable stability characteristics. The ethyl ester moiety appears to contribute to improved bioavailability, while the cyano group enhances target engagement. These findings position Ethyl 5-cyano-2-difluoromethoxy-3-ethylphenylacetate as a promising lead compound for further optimization and development.

Current research efforts are focusing on structure-activity relationship (SAR) studies to optimize the compound's pharmacological properties. Several analogs have been synthesized and evaluated, with the goal of improving potency while maintaining favorable pharmacokinetic parameters. The compound's patent landscape is also being actively explored, with several applications filed in major pharmaceutical markets.

Future research directions include more extensive in vivo evaluation of this compound's therapeutic potential, as well as investigations into its mechanism of action at the molecular level. The unique combination of functional groups in Ethyl 5-cyano-2-difluoromethoxy-3-ethylphenylacetate continues to generate significant interest in the pharmaceutical research community, and it is anticipated that additional studies will further elucidate its potential applications in drug development.